1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(3-methylphenyl)-N,N-dipropylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C18H23N5/c1-4-9-22(10-5-2)17-16-12-21-23(18(16)20-13-19-17)15-8-6-7-14(3)11-15/h6-8,11-13H,4-5,9-10H2,1-3H3
• InChI Key: FJWVBYSHXMPTIX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=NC=NC2=C1C=NN2C3=CC=CC(=C3)C
• Molecular Formula: C18H23N5
• Molecular Weight: 309.4 g/mol

Description

1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known as MPDP, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound belongs to the class of pyrazolopyrimidines, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects.

Mechanism of Action

The mechanism of action of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell proliferation and survival. Specifically, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to inhibit the activity of a protein called AKT, which is a key regulator of cell survival and growth. Additionally, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to activate a protein called p53, which is a tumor suppressor that plays a critical role in preventing the development of cancer.
Biochemical and Physiological Effects
1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor activity, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to possess anti-inflammatory and neuroprotective properties. Specifically, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that are involved in the inflammatory response. Additionally, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to protect neurons from damage caused by oxidative stress, which is a common feature of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine for lab experiments is its high purity and good yield. Additionally, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is relatively easy to synthesize, which makes it a convenient compound for research purposes. However, one limitation of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. One area of interest is the development of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine-based drugs for the treatment of cancer. Additionally, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to possess anti-inflammatory and neuroprotective properties, which could make it a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine and to identify potential targets for therapeutic intervention.

Synthesis Methods

The synthesis of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves the reaction of 3-methylphenylhydrazine with 4,6-dichloro-5-nitropyrimidine, followed by the reduction of the resulting intermediate with sodium dithionite. The final product is obtained after purification by recrystallization. This method has been reported to yield high purity and good yield of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine.

Scientific Research Applications

1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been the subject of numerous scientific studies due to its potential therapeutic properties. One of the most promising applications of 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is its anti-tumor activity. In vitro studies have shown that 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 1-(3-methylphenyl)-N,N-dipropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for cancer treatment.